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Compound of Interest

Compound Name: Picamilon

Cat. No.: B1678763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Picamilon (N-nicotinoyl-γ-aminobutyric acid), a synthetic compound used in research.

Adherence to these procedures is critical for ensuring personnel safety, environmental

protection, and regulatory compliance. The following guidance is based on established

principles of laboratory chemical waste management and should be executed in accordance

with all applicable local, state, and federal regulations.

Chemical and Safety Data Overview
While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Picamilon is

not readily available in public domains, its chemical properties and hazard classifications

provide a basis for safe handling and waste management. Picamilon is a synthetic

combination of niacin (Vitamin B3) and γ-aminobutyric acid (GABA).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1678763?utm_src=pdf-interest
https://www.benchchem.com/product/b1678763?utm_src=pdf-body
https://www.benchchem.com/product/b1678763?utm_src=pdf-body
https://www.benchchem.com/product/b1678763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Information Citation

Chemical Name
4-(Pyridine-3-

carbonylamino)butanoic acid
[1][2]

Molecular Formula C₁₀H₁₂N₂O₃ [1][2]

Molecular Weight 208.22 g/mol [1][2]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3]

Regulatory Status (USA)
Unapproved drug; not a dietary

ingredient.
[1][4]

Experimental Protocols
A comprehensive search of scientific literature and safety resources did not yield specific

experimental protocols for the disposal of Picamilon. The disposal procedures outlined below

are therefore based on general best practices for laboratory chemical waste management.

Step-by-Step Disposal Procedures for Picamilon
The proper disposal of Picamilon should be handled as a regulated chemical waste stream.

Under no circumstances should Picamilon be disposed of in the regular trash or flushed down

the sanitary sewer.[5][6]

1. Waste Identification and Classification:

Based on its GHS hazard statements, Picamilon should be treated as a hazardous waste.

[3]

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance

on classifying Picamilon waste within your facility's waste management program.

2. Personal Protective Equipment (PPE):
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Before handling Picamilon for disposal, ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

3. Containerization:

Use a dedicated, leak-proof, and chemically compatible waste container. The original product

container, if in good condition, can be used.

The container must be clearly labeled as "Hazardous Waste."

The label must include:

The full chemical name: "Picamilon" or "N-nicotinoyl-γ-aminobutyric acid"

The concentration and quantity of the waste

The date accumulation started

The relevant hazard warnings (e.g., "Irritant," "Harmful if Swallowed")

4. Waste Accumulation and Storage:

Store the sealed Picamilon waste container in a designated satellite accumulation area

within the laboratory.[7]

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Keep the waste container closed at all times, except when adding waste.[5]

5. Disposal Request and Collection:

Once the waste container is full, or if the Picamilon is no longer needed, arrange for its

disposal through your institution's EHS department.
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Follow your institution's specific procedures for requesting a hazardous waste pickup.

Do not attempt to transport the hazardous waste outside of the laboratory. Trained EHS

personnel or a licensed hazardous waste contractor should handle the collection and final

disposal.[8]

6. Disposal of Empty Containers:

Empty containers that previously held Picamilon should also be disposed of as hazardous

waste unless they have been triple-rinsed with a suitable solvent.[6]

The rinsate from the triple-rinsing process must be collected and disposed of as hazardous

waste.[6]

Once properly rinsed, the container labels should be defaced, and the container can then be

disposed of in the regular trash or recycled according to your institution's policies.[6]

Logical Workflow for Picamilon Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Picamilon in a laboratory setting.
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Decision to Dispose of Picamilon

Assess Hazards
(Review SDS/GHS Info)

Empty Picamilon Container?

Is it an empty container?

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select & Label
Hazardous Waste Container

Label must include:
- Chemical Name

- Hazards
- Accumulation Date

Store in Designated
Satellite Accumulation Area

Request Waste Pickup
from EHS
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Collects Waste

Final Disposal at a
Permitted Facility

No (Product)

Triple-Rinse with
Appropriate Solvent

Yes

Dispose of Container
as Hazardous Waste

No (Not Rinsed)

Collect Rinsate as
Hazardous Waste

Deface Label & Dispose of
Container as Non-Hazardous Waste

Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of Picamilon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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